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Compound of Interest

Compound Name: Triethylvinylsilane

Cat. No.: B072259

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethenyltriethylsilane, also known as Triethylvinylsilane, is an organosilicon compound with
the CAS number 1112-54-5. It is a versatile chemical intermediate widely utilized in organic
synthesis and materials science. This technical guide provides a comprehensive overview of its
physical and chemical properties, generalized experimental protocols for their determination,
and a representative experimental workflow for its application in chemical synthesis.

Chemical Identity and Structure

Identifier Value

CAS Number 1112-54-5

Common Names Ethenyltriethylsilane, Triethylvinylsilane
Molecular Formula CsH1sSi

Molecular Weight 142.32 g/mol

SMILES C=C--INVALID-LINK--(CC)CC

InChl Key HBWGDHDXAMFADB-UHFFFAOYSA-N

Physical and Chemical Properties
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Ethenyltriethylsilane is a colorless liquid with a characteristic odor. It is a flammable liquid and
should be handled with appropriate safety precautions. The key physical and chemical
properties are summarized in the table below.

Property Value

Appearance Colorless liquid

Boiling Point 146-147 °C

Density 0.771 g/mL at 25 °C

Refractive Index 1.434 (n20/D)

Flash Point 25 °C (77 °F)

Solubility Insoluble in water, soluble in organic solvents.

Experimental Protocols

The following sections describe generalized experimental protocols for the determination of key
physical properties of liquid organosilicon compounds like Ethenyltriethylsilane. These are
based on standard testing methods.

Determination of Boiling Point

The boiling point of Ethenyltriethylsilane can be determined using a method analogous to
ASTM D1078.[1][2][3][4] This standard test method is designed for determining the distillation
range of volatile organic liquids.

Methodology:
o Asample of the liquid is placed in a distillation flask.
o The flask is heated, and the vapor is allowed to pass through a condenser.

o The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.
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o The temperature is monitored throughout the distillation process to determine the boiling
range.

» For a pure compound like Ethenyltriethylsilane, a sharp boiling point is expected.

Determination of Density

The density of Ethenyltriethylsilane can be measured using a digital density meter, following a
procedure similar to ASTM D4052.[5][6][7][8][9][10] This method is suitable for petroleum
distillates and other liquid chemicals.

Methodology:
e A small, precise volume of the liquid sample is introduced into an oscillating U-tube.

e The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.

e This frequency change is then used, in conjunction with calibration data, to calculate the
density of the liquid at a specific temperature.

Determination of Refractive Index

The refractive index of Ethenyltriethylsilane can be determined using an Abbe refractometer,
with a methodology based on ASTM D1218.[11][12][13][14][15] This standard test method is
designed for hydrocarbon liquids.

Methodology:
e Asmall drop of the liquid sample is placed on the prism of the refractometer.
e The instrument's light source is passed through the sample.

o The operator adjusts the instrument to bring a dividing line between light and dark fields into
sharp focus at the crosshairs of the eyepiece.

e The refractive index is then read directly from the instrument's scale.
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e The temperature of the sample must be carefully controlled and recorded, as the refractive
index is temperature-dependent.

Reactivity and Applications

Ethenyltriethylsilane is a valuable building block in organic synthesis, primarily due to the
reactivity of its vinyl group. It readily participates in hydrosilylation and polymerization reactions.

Hydrosilylation Reactions

Hydrosilylation is a key application of Ethenyltriethylsilane, where a silicon-hydride bond is
added across the carbon-carbon double bond of the vinyl group. This reaction is typically
catalyzed by platinum complexes, such as Karstedt's catalyst. The general scheme for this
reaction can be visualized as an experimental workflow.
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Caption: A generalized workflow for the platinum-catalyzed hydrosilylation of
Ethenyltriethylsilane.

Safety and Handling
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Ethenyltriethylsilane is a flammable liquid and should be handled in a well-ventilated area,
away from sources of ignition. It is advisable to wear appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat. For detailed safety information, please
refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Ethenyltriethylsilane (CAS 1112-54-5) is a significant organosilicon compound with well-defined
physical and chemical properties. Its primary utility lies in its application as a monomer in
polymerization and as a substrate in hydrosilylation reactions, making it a valuable tool for
chemists in both academic and industrial research. The standardized methods for determining
its physical properties ensure consistent quality control and reliable data for research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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